Cas no 55471-29-9 (1,4,7,10-Tetraoxacyclotridecane)

• Product Name: 1,4,7,10-Tetraoxacyclotridecane
• CAS No: 55471-29-9
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 383540
• PubChem ID: 44603997
• Update Time: 2025-04-19

1,4,7,10-Tetraoxacyclotridecane Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraoxacyclotridecane
• 13-Crown-4
• SCHEMBL2611899
• DTXSID40659637
• 55471-29-9

• Inchi： 1S/C9H18O4/c1-2-10-4-6-12-8-9-13-7-5-11-3-1/h1-9H2
• InChI Key： ZYCZHMITGWGHQV-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCC1

Computed Properties

• Exact Mass: 190.12054
• Monoisotopic Mass: 190.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 36.92